Cas no 87478-78-2 (Thieno[2,3-d]pyrimidin-4-amine, 2-chloro-5-methyl-)

• Product Name: Thieno[2,3-d]pyrimidin-4-amine, 2-chloro-5-methyl-
• CAS No: 87478-78-2
• MF: C₇H₆ClN₃S
• MW: 199.660638332367
• CID: 2105211
• Update Time: 2023-08-03

Thieno[2,3-d]pyrimidin-4-amine, 2-chloro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-methylthieno[2,3-d]pyrimidin-4-amine
• Thieno[2,3-d]pyrimidin-4-amine, 2-chloro-5-methyl-

• Inchi： 1S/C7H6ClN3S/c1-3-2-12-6-4(3)5(9)10-7(8)11-6/h2H,1H3,(H2,9,10,11)
• InChI Key： QAZQIDWTHOPXIL-UHFFFAOYSA-N
• SMILES： ClC1=NC(=C2C(=N1)SC=C2C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Topological Polar Surface Area: 80